Cas no 866131-06-8 (4-chloro-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione)
4-chloro-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione
- 4H-Thieno[2,3-b]thiopyran, 4-chloro-5,6-dihydro-, 7,7-dioxide
-
- MDL: MFCD04125956
- Inchi: 1S/C7H7ClO2S2/c8-6-2-4-12(9,10)7-5(6)1-3-11-7/h1,3,6H,2,4H2
- InChI Key: DVUJFNYCWZSBJI-UHFFFAOYSA-N
- SMILES: C12SC=CC=1C(Cl)CCS2(=O)=O
4-chloro-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB297828-100 mg |
4-Chloro-3,4-dihydrothieno[2,3-b]thiopyran-1,1(2H)-dione; . |
866131-06-8 | 100mg |
€221.50 | 2023-04-26 | ||
| Ambeed | A931667-1g |
4-Chloro-2,3-dihydro-4H-thieno[2,3-b]thiopyran 1,1-dioxide |
866131-06-8 | 90% | 1g |
$350.0 | 2025-04-16 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00893261-1g |
4-Chloro-2,3-dihydro-4H-thieno[2,3-b]thiopyran 1,1-dioxide |
866131-06-8 | 90% | 1g |
¥2401.0 | 2024-04-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1615603-1mg |
4-Chloro-5,6-dihydro-4H-thieno[2,3-b]thiopyran 7,7-dioxide |
866131-06-8 | 98% | 1mg |
¥535.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1615603-2mg |
4-Chloro-5,6-dihydro-4H-thieno[2,3-b]thiopyran 7,7-dioxide |
866131-06-8 | 98% | 2mg |
¥495.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1615603-5mg |
4-Chloro-5,6-dihydro-4H-thieno[2,3-b]thiopyran 7,7-dioxide |
866131-06-8 | 98% | 5mg |
¥573.00 | 2024-04-27 | |
| abcr | AB297828-100mg |
4-Chloro-3,4-dihydrothieno[2,3-b]thiopyran-1,1(2H)-dione; . |
866131-06-8 | 100mg |
€283.50 | 2025-04-16 |
4-chloro-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
Additional information on 4-chloro-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione
4-Chloro-2H,3H,4H-1lambda6-Thieno[2,3-b]thiopyran-1,1-dione (CAS No. 866131-06-8): An Overview
4-Chloro-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione (CAS No. 866131-06-8) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its complex heterocyclic structure, which includes a thieno[2,3-b]thiopyran core with a chloro substituent at the 4-position. The presence of the chloro group and the thieno[2,3-b]thiopyran scaffold imparts unique chemical and biological properties to this molecule.
The 4-chloro-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione structure has been the subject of extensive research due to its potential applications in various therapeutic areas. Recent studies have highlighted its potential as a lead compound for the development of novel drugs targeting specific biological pathways. The compound's ability to modulate key enzymes and receptors makes it a valuable candidate for further investigation in drug discovery and development.
In the realm of organic synthesis, the preparation of 4-chloro-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione has been achieved through several synthetic routes. One notable method involves the cyclization of appropriate precursors under carefully controlled conditions. The synthetic strategies employed not only demonstrate the versatility of modern organic chemistry but also highlight the importance of precise control over reaction parameters to achieve high yields and purity.
The biological activity of 4-chloro-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione has been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits potent inhibitory activity against certain enzymes involved in disease pathways. For instance, it has been reported to inhibit the activity of specific kinases and proteases, which are key targets in cancer and inflammatory diseases. These findings suggest that 4-chloro-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione could serve as a valuable tool for understanding the mechanisms underlying these diseases.
In addition to its enzymatic inhibition properties, 4-chloro-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione has also shown promise in modulating receptor activity. Studies have demonstrated its ability to interact with specific receptors involved in signal transduction pathways. This interaction can lead to altered cellular responses and may have therapeutic implications for conditions such as neurodegenerative disorders and metabolic diseases.
The pharmacokinetic properties of 4-chloro-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione have also been investigated to assess its potential as a drug candidate. Preliminary studies indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target site in the body and exert its intended biological effects.
To further enhance its therapeutic potential, researchers are exploring various modifications to the core structure of 4-chloro-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione. These modifications aim to optimize its pharmacological properties while minimizing potential side effects. For example, substituents at different positions on the thienothiopyran ring can be introduced to fine-tune the compound's binding affinity and selectivity for specific targets.
In conclusion, 4-chloro-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione (CAS No. 866131-06-8) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to unravel its full potential, this compound is likely to play a significant role in advancing our understanding of various disease mechanisms and contributing to the development of novel therapeutic agents.
866131-06-8 (4-chloro-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione) Related Products
- 105951-62-0(4H-Thieno[2,3-b]thiopyran-2-sulfonamide, 4-chloro-5,6-dihydro-, 7,7-dioxide)
- 141802-32-6(Thieno[2,3-b]thiophene, 2,3-dihydro-, 1,1-dioxide)
- 478067-54-8(4-[(4-chlorophenyl)methylsulfanyl]-5,6-dihydro-4H-thieno[2,3-b]thiopyran 7,7-dioxide)
- 339019-07-7(4-[(4-CHLOROPHENYL)SULFANYL]-3,4-DIHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-1,1(2H)-DIONE)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)